4-(4-Carboxyphenoxy)phthalic acid
Overview
Description
4-(4-Carboxyphenoxy)phthalic acid, commonly known as CPP, is a chemical compound that belongs to the family of phthalic acids. CPP is a white crystalline powder that is insoluble in water and soluble in organic solvents. CPP is widely used in scientific research due to its unique properties and applications.
Scientific Research Applications
Synthesis and Polymer Development
4-(4-Carboxyphenoxy)phthalic acid is instrumental in developing advanced polymers. In a study by Rajasekar and Venkatesan (2013), a series of poly(amideimide)s were synthesized using 4-(p-carboxyphenoxy)phthalic anhydride, which was prepared from a nucleophilic displacement reaction of N-methyl-4-nitrophthalimide with p-hydroxybenzoic acid, followed by hydrolysis. These polymers displayed good thermal stability and amorphous nature, indicating potential for a wide range of applications (Rajasekar & Venkatesan, 2013).
Coordination Polymers and Sensing Applications
Wang et al. (2015) explored the use of 4-(4-carboxyphenoxy)phthalate-based coordination polymers for sensing applications. They synthesized two three-dimensional coordination polymers and demonstrated that one of them could be used as a fluorescence probe to sense nitrobenzene at ppm concentrations (Wang et al., 2015).
Adhesive Polymer Monomers
Lamparth et al. (2014) reported on the synthesis of polymerizable phthalic acid derivatives, including one derived from 4-hydroxy-phthalic acid. These monomers were used in water-based single-bottle adhesive formulations, showing high reactivity and resistance to hydrolysis (Lamparth et al., 2014).
Supramolecular Structures and Photoluminescent Properties
A study by Wu et al. (2008) focused on the assembly of a novel Ag(I) compound using 4-(4-carboxyphenoxy) phthalic acid. This compound exhibited a unique molecular structure and demonstrated intense photoluminescence at room temperature, suggesting potential in photoluminescent applications (Wu et al., 2008).
properties
IUPAC Name |
4-(4-carboxyphenoxy)phthalic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H10O7/c16-13(17)8-1-3-9(4-2-8)22-10-5-6-11(14(18)19)12(7-10)15(20)21/h1-7H,(H,16,17)(H,18,19)(H,20,21) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OQHBPEZKDSWIIE-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C(=O)O)OC2=CC(=C(C=C2)C(=O)O)C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H10O7 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10394528 |
Source
|
| Record name | STK360634 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10394528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
302.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(4-Carboxyphenoxy)phthalic acid | |
CAS RN |
7717-74-0 |
Source
|
| Record name | STK360634 | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10394528 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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